(Z)-but-2-enedioic acid;(E)-but-2-enedioic acid;2-[4-[(3Z)-3-(2-chloro-6H-benzo[c][1]benzothiepin-11-ylidene)propyl]piperazin-1-yl]ethyl 3,4,5-trimethoxybenzoate

• CAS No.: 93909-29-6
• Molecular Formula: C41H45ClN2O13S
• Molecular Weight: 841.3 g/mol
• IUPAC Name: (Z)-but-2-enedioic acid;(E)-but-2-enedioic acid;2-[4-[(3Z)-3-(2-chloro-6H-benzo[c][1]benzothiepin-11-ylidene)propyl]piperazin-1-yl]ethyl 3,4,5-trimethoxybenzoate
• InChI: InChI=1S/C33H37ClN2O5S.2C4H4O4/c1-38-29-19-24(20-30(39-2)32(29)40-3)33(37)41-18-17-36-15-13-35(14-16-36)12-6-9-27-26-8-5-4-7-23(26)22-42-31-11-10-25(34)21-28(27)31;2*5-3(6)1-2-4(7)8/h4-5,7-11,19-21H,6,12-18,22H2,1-3H3;2*1-2H,(H,5,6)(H,7,8)/b27-9-;2-1+;2-1-
• InChI Key: OCIZSBOVSAMHFI-IVJYPFEUSA-N
• Isomeric SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)OCCN2CCN(CC2)CC/C=C\3/C4=CC=CC=C4CSC5=C3C=C(C=C5)Cl.C(=C/C(=O)O)\C(=O)O.C(=C\C(=O)O)\C(=O)O
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)OCCN2CCN(CC2)CCC=C3C4=CC=CC=C4CSC5=C3C=C(C=C5)Cl.C(=CC(=O)O)C(=O)O.C(=CC(=O)O)C(=O)O

Description

(Z)-but-2-enedioic acid;(E)-but-2-enedioic acid;2-[4-[(3Z)-3-(2-chloro-6H-benzocbenzothiepin-11-ylidene)propyl]piperazin-1-yl]ethyl 3,4,5-trimethoxybenzoate is a complex organic compound with a unique structure that combines multiple functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (Z)-but-2-enedioic acid;(E)-but-2-enedioic acid;2-[4-[(3Z)-3-(2-chloro-6H-benzocbenzothiepin-11-ylidene)propyl]piperazin-1-yl]ethyl 3,4,5-trimethoxybenzoate involves multiple steps, each requiring specific reaction conditionsCommon reagents used in these reactions include chloroform, methanol, and other organic solvents .

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as rotary evaporation and lyophilization are often employed to remove solvents and purify the final product .

Chemical Reactions Analysis

Types of Reactions: This compound can undergo various chemical reactions, including oxidation, reduction, and substitution. These reactions are facilitated by the presence of multiple functional groups, such as the chloro group and the piperazine ring.

Common Reagents and Conditions: Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. The reaction conditions, such as temperature and pH, are carefully controlled to achieve the desired products .

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield carboxylic acids, while reduction reactions may produce alcohols or amines .

Scientific Research Applications

Chemistry: In chemistry, this compound is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new chemical reactions and mechanisms .

Biology: In biological research, this compound may be used to study the interactions between different functional groups and biological molecules. It can serve as a model compound for understanding the behavior of similar structures in biological systems .

Medicine: Its ability to interact with specific molecular targets makes it a candidate for drug development and other medical applications .

Industry: In the industrial sector, this compound can be used in the production of various materials and chemicals. Its unique properties make it suitable for applications in fields such as materials science and chemical engineering .

Mechanism of Action

The mechanism of action of (Z)-but-2-enedioic acid;(E)-but-2-enedioic acid;2-[4-[(3Z)-3-(2-chloro-6H-benzocbenzothiepin-11-ylidene)propyl]piperazin-1-yl]ethyl 3,4,5-trimethoxybenzoate involves its interaction with specific molecular targets. These interactions can lead to various biological effects, depending on the pathways involved. For example, the compound may inhibit certain enzymes or receptors, leading to changes in cellular processes .

Comparison with Similar Compounds

Similar Compounds: Similar compounds include other derivatives of benzocbenzothiepin and piperazine. These compounds share structural similarities but may differ in their functional groups and overall properties .

Uniqueness: What sets this compound apart is its unique combination of functional groups, which allows for a wide range of chemical reactions and applications. Its ability to interact with multiple molecular targets makes it a versatile compound for research and industrial applications .